Cas no 25650-68-4 (Ebeiedinone)

• Product Name: Ebeiedinone
• CAS No: 25650-68-4
• MF: C₂₇H₄₃NO₂
• MW: 413.635828256607
• CID: 281579
• PubChem ID: 154828388
• Update Time: 2025-07-31

Ebeiedinone Chemical and Physical Properties

Names and Identifiers

• Cevan-6-one,3-hydroxy-, (3b,5a)-
• Benzo[7,8]fluoreno[2,1-b]quinolizine, cevan-6-one deriv.
• Ebeiedinone
• Eduardine(7CI,8CI)
• Edwardine
• (3beta,5alpha)-3-Hydroxycevan-6-one
• Eduardine
• Ebinone
• 20,22-Diepisinpeinine A
• 20-Epieduardine
• Puqiedinone
• (-)-Songbeinone
• Zhebeirine
• Sinpeinine A
• Hupehenirine
• Dongbeinine
• Songbeinone
• Chuanbeinone
• 25650-68-4
• (1S,2S,6R,9R,11S,14R,15R,18R,20R,23S,24R)-20-Hydroxy-6,23-dimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one
• DA-63098

• Inchi： 1S/C27H43NO2/c1-15-4-7-25-16(2)18-5-6-19-20(22(18)14-28(25)13-15)11-23-21(19)12-26(30)24-10-17(29)8-9-27(23,24)3/h15-25,29H,4-14H2,1-3H3/t15-,16+,17-,18+,19+,20+,21-,22+,23-,24+,25-,27+/m0/s1
• InChI Key： MWBJDDYEYGDWCZ-UWGLCIHQSA-N
• SMILES： O=C1C[C@H]2[C@@H]3CC[C@@H]4[C@@H](C)[C@@H]5CC[C@H](C)CN5C[C@H]4[C@@H]3C[C@@H]2[C@@]2(C)CC[C@@H](C[C@@H]21)O

Computed Properties

• Exact Mass: 399.313729551 g/mol
• Monoisotopic Mass: 399.313729551 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 399.6
• XLogP3: 4.8
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 536.4±35.0 °C at 760 mmHg
• Flash Point: 278.2±25.9 °C
• Solubility: Insuluble (1.7E-3 g/L) (25 ºC),
• Vapor Pressure: No data available

Ebeiedinone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids

Additional information on Ebeiedinone

Ebeiedinone (CAS No. 25650-68-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

Ebeiedinone (CAS No. 25650-68-4) is a naturally occurring compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, isolated from the marine sponge Ectyoplasia ferox, has been the subject of numerous studies aimed at elucidating its chemical structure, biological activities, and potential as a lead compound for drug development.

The chemical structure of Ebeiedinone is characterized by a complex polycyclic framework, which includes multiple fused rings and functional groups such as hydroxyl and carbonyl moieties. This intricate structure contributes to its stability and reactivity, making it an attractive target for synthetic chemists and pharmacologists. Recent advancements in computational chemistry have enabled researchers to model the electronic properties of Ebeiedinone, providing insights into its binding interactions with biological targets.

In terms of biological activity, Ebeiedinone has demonstrated potent cytotoxic effects against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells through the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings have sparked interest in exploring Ebeiedinone as a potential anticancer agent, particularly for the treatment of resistant or refractory cancers.

Beyond its anticancer properties, Ebeiedinone has also been investigated for its anti-inflammatory and immunomodulatory effects. Research has indicated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), suggesting its potential use in treating inflammatory diseases. Additionally, studies have explored its ability to modulate immune responses, which could be beneficial in autoimmune disorders and transplant rejection.

The synthesis of Ebeiedinone has been a challenging task due to its complex structure. However, recent developments in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a total synthesis approach using palladium-catalyzed cross-coupling reactions has been reported, enabling the synthesis of gram quantities of Ebeiedinone. These advancements have facilitated further preclinical studies and paved the way for potential clinical trials.

In the context of drug development, Ebeiedinone has shown promise as a lead compound for the design of novel therapeutic agents. Structure-activity relationship (SAR) studies have identified key structural features responsible for its biological activities, allowing chemists to optimize its potency and selectivity through rational drug design. Several derivatives of Ebeiedinone have been synthesized and evaluated for improved pharmacological properties, including enhanced solubility and reduced toxicity.

The pharmacokinetic properties of Ebeiedinone are also an important area of research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand its behavior in vivo. Preliminary data suggest that it has favorable pharmacokinetic properties, with good oral bioavailability and a reasonable half-life. However, further optimization may be necessary to enhance these properties for clinical applications.

In conclusion, Ebeiedinone (CAS No. 25650-68-4) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its importance in the quest for novel treatments for cancer and inflammatory diseases.